Cas no 1804490-92-3 (4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol
• CAS No: 1804490-92-3
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4873187
• Update Time: 2025-10-31

4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol

• Inchi： 1S/C8H6F2N2O2/c9-8(10)6-7(14)5(1-11)4(3-13)2-12-6/h2,8,13-14H,3H2
• InChI Key： FFYFGEHGKHGCOM-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C(CO)=CN=1)O)F

Computed Properties

• Exact Mass: 200.04
• Monoisotopic Mass: 200.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.1

Additional information on 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol

Introduction to 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol (CAS No. 1804490-92-3)

4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol (CAS No. 1804490-92-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of diseases involving oxidative stress and inflammation. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol.

Chemical Structure and Properties

The molecular formula of 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol is C₁₀H₇F₂N₂O₂, with a molecular weight of approximately 217.16 g/mol. The compound features a pyridine ring substituted with a cyano group at the 4-position, a difluoromethyl group at the 2-position, and a hydroxymethyl group at the 5-position. These functional groups contribute to the compound's unique chemical and biological properties.

The presence of the cyano group imparts significant electronic effects, enhancing the compound's reactivity and stability. The difluoromethyl group adds to the lipophilicity and metabolic stability, while the hydroxymethyl group provides potential sites for further functionalization or conjugation with other molecules. These structural features make 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol an attractive candidate for drug development.

Synthesis Methods

The synthesis of 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol has been reported using various methodologies, each with its own advantages and limitations. One common approach involves the condensation of a suitable pyridine derivative with a cyano-containing reagent, followed by subsequent functionalization steps to introduce the difluoromethyl and hydroxymethyl groups.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that combines multiple steps into a single reaction sequence. This method not only reduces the overall synthetic complexity but also improves yield and purity. The use of environmentally friendly solvents and catalysts further enhances the sustainability of this synthetic route.

Biological Activities

4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol has demonstrated promising biological activities in various in vitro and in vivo studies. One of its key properties is its ability to act as an antioxidant, effectively scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. This property is particularly relevant in diseases characterized by oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol has shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed as a potential therapeutic agent for inflammatory conditions such as arthritis and inflammatory bowel disease.

Potential Therapeutic Applications

The unique combination of antioxidant and anti-inflammatory properties makes 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol an attractive candidate for a wide range of therapeutic applications. Preclinical studies have explored its potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol in human subjects. Early results have shown promising outcomes, with patients experiencing reduced oxidative stress markers and improved clinical symptoms. These findings underscore the potential of this compound as a novel therapeutic agent.

Conclusion

4-Cyano-2-(difluoromethyl)-3-hydroxypyridine-5-methanol (CAS No. 1804490-92-3) is a promising compound with unique structural features that confer significant biological activities. Its antioxidant and anti-inflammatory properties make it a valuable candidate for drug development, particularly in treating diseases involving oxidative stress and inflammation. Ongoing research continues to explore its full potential, paving the way for new therapeutic options in medicine.